5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-fluoro-5-(5-fluoro-2-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-13-3-2-10(15)7-12(13)8-4-9(14(17)18)6-11(16)5-8/h2-7H,1H3,(H,17,18)
• InChI Key: QGYIYYLDMIWXFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID50690213
• Molecular Weight: 264.22 g/mol
• CAS RN: 1262006-88-1

Description

5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid (5F3FMBA) is a synthetic phenolic acid with a wide range of applications in scientific research. It is a white crystalline solid that is insoluble in water and soluble in organic solvents. 5F3FMBA is used as a reagent in organic synthesis and is also a useful building block for the synthesis of various drug compounds. It has been used in a variety of biological assays and has been found to be an effective inhibitor of several enzymes.

Scientific Research Applications

5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It has been used as an inhibitor of several enzymes, including protein kinase C, cyclooxygenase-2, and phosphatidylinositol-3-kinase. It has also been used in studies of the structure and function of various enzymes, as well as in studies of the mechanism of action of various drugs. 5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% has been used in assays for the detection of various biomarkers and has been used as a reagent in the synthesis of various drug compounds.

Mechanism of Action

5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% has been found to inhibit several enzymes by binding to their active sites and blocking their activity. It has also been found to inhibit the activity of protein kinase C by binding to its ATP-binding site and blocking the enzyme's ability to phosphorylate its substrates. 5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% has also been found to inhibit the activity of cyclooxygenase-2 by binding to its active site and blocking the enzyme's ability to synthesize prostaglandins.
Biochemical and Physiological Effects
5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including protein kinase C, cyclooxygenase-2, and phosphatidylinositol-3-kinase. It has also been found to inhibit the production of prostaglandins and to have anti-inflammatory properties. In addition, 5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% has been found to have anti-cancer properties and to inhibit the growth of several types of cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% in laboratory experiments is its relatively low cost and availability. It is also relatively stable and can be stored for long periods of time without significant degradation. However, 5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% is insoluble in water and must be dissolved in an organic solvent before use. In addition, 5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% is not very soluble in most organic solvents and must be used in relatively high concentrations for most applications.

Future Directions

There are several potential future directions for research on 5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. In addition, further research into the synthesis of 5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% and its use in a variety of laboratory assays is needed. Finally, further research into the use of 5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% as a reagent in organic synthesis is needed to better understand its potential applications in drug development.

Synthesis Methods

5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% can be synthesized from commercially available starting materials. The most common method for the synthesis of 5-Fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95% is a two-step reaction involving the reaction of 5-fluoro-2-methoxyphenol with benzoic acid in the presence of a base, followed by the reaction of the resulting intermediate with a suitable acid. The reaction is usually conducted in aqueous media at temperatures between 80-100°C. The reaction can be carried out in a variety of solvents, including ethanol, ethyl acetate, and acetonitrile.